BENGHE Foundational & Exploratory

Check Availability & Pricing

Physiological Effects of CART(62-76) on Food
Intake: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocaine- and amphetamine-regulated transcript (CART) peptides are a family of neuropeptides
extensively involved in the central nervous system's regulation of various physiological
processes, including energy homeostasis, reward, and stress.[1][2] Derived from a single gene,
the CART transcript is post-translationally processed into several biologically active fragments,
with CART(55-102) and CART(62-102) being the most studied.[1]

This technical guide focuses specifically on the physiological effects of the smaller, active
fragment, CART(62-76), on the regulation of food intake. This peptide has garnered significant
interest for its potent anorexigenic (appetite-suppressing) properties.[3][4] Understanding its
mechanism of action, the neural circuits it modulates, and the quantitative impact it has on
feeding behavior is critical for evaluating its therapeutic potential in the context of obesity and
metabolic disorders. This document provides a consolidated overview of key quantitative data,
detailed experimental protocols, and the underlying neurobiological pathways.

Anorexigenic Effects and Neurobiological Context

Central administration of CART(62-76) has been shown to inhibit food intake.[3][4] Its effects
are primarily mediated through interactions within key hypothalamic and brainstem circuits that
form the core of the body's energy balance regulation system.
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CART peptides are co-expressed with pro-opiomelanocortin (POMC) in anorexigenic neurons
of the hypothalamic arcuate nucleus (Arc) in rodents.[1][2] These neurons represent a critical
node in the leptin-melanocortin signaling pathway, which suppresses appetite. Conversely,
CART-containing neurons are situated to interact with orexigenic (appetite-stimulating) neurons
that express Neuropeptide Y (NPY) and Agouti-related peptide (AgRP).[5][6] Experimental
evidence demonstrates that CART(62-76) can effectively attenuate the potent feeding-
stimulatory effects of NPY, highlighting a key functional interaction.[3][7]

The anorexigenic action of CART peptides is further supported by evidence of neuronal
activation, measured by the expression of the immediate early gene c-Fos, in brain regions
integral to feeding control. Following central administration of CART peptides, increased c-Fos
expression is observed in the paraventricular nucleus (PVN), dorsomedial nucleus (DMH), and
arcuate nucleus (Arc) of the hypothalamus, as well as in brainstem areas like the nucleus of the
solitary tract (NTS).[8]

Quantitative Data on Food Intake Modulation

The anorexigenic effects of CART(62-76) have been quantified in various animal models. The
following tables summarize the key findings from pertinent studies.

Table 1: Effects of CART(62-76) on Spontaneous and Induced Food Intake
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Peptide
Fragment

] Administrat
Animal

Model

ion Route &
Dose

Effect on
Food Intake

Key
L Reference
Findings

CART(62-76)

Goldfish Intracerebrov

(Carassius entricular

auratus) (i.c.v.)

Inhibited
spontaneous

food intake

Both
CART(62-76)
and the
longer
CART(55-
102)
fragment
we?e ]
effective,
though
CART(55-
102) was
found to be

more potent.

CART(62-76)

Goldfish Intracerebrov

(Carassius entricular

auratus) (i.cv)

Attenuated
NPY-induced
feeding

Co-injection
of CART(62-
76) with the
orexigenic
peptide NPY
significantly [7]
reduced the
hyperphagic
response
caused by
NPY alone.

CART(62-76)

Rat Intracerebrov
entricular

(i.c.v.)

Induced
anxiogenic-

like effects

While

primarily

[3](5]

anorexigenic,
CART
peptides can
also induce
anxiety-like

behaviors,
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suggesting a
potential
confounding
factor in
feeding

studies.

Table 2: Comparative Efficacy of CART Fragments

Peptide
Fragment

Animal
Model

Administrat
ion Route &
Dose

Comparativ
e Efficacy

Key
T Reference
Findings

CART(55-
102) vs.
CART(62-76)

Goldfish
(Carassius

auratus)

Intracerebrov
entricular

(i.c.v.)

CART(55-
102) >
CART(62-76)

The longer
fragment
demonstrated
higher [71[9]
potency in

inhibiting food

intake.

CART(55-
102) vs.
CART(62-76)

Rat

Intrathecal

(i.t)

Different
effects on

nociception

In studies of
pain
perception,
CART(62-76)
produced an
antihyperalge
sic effect at
higher [10][11]
concentration

s than

CART(55-76),

indicating

fragment-

specific

activities.
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Signaling Pathways and Neural Circuit Interactions

While a specific receptor for CART peptides remains to be definitively identified, a functional
pathway illustrating its anorexigenic effects can be constructed based on current evidence.
Central administration of CART(62-76) activates neurons in key hypothalamic nuclei and
modulates the activity of other critical neuropeptide systems.

The following diagram illustrates the proposed interactions within the hypothalamic arcuate
nucleus, a primary site for integrating peripheral metabolic signals and regulating feeding
behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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